Cas no 137839-66-8 (1,1':2',1''-Terphenyl, 4-bromo-4'-(4-bromophenyl)-4''-methoxy-3'-phenyl-)

1,1':2',1''-Terphenyl, 4-bromo-4'-(4-bromophenyl)-4''-methoxy-3'-phenyl- structure
137839-66-8 structure
Product Name:1,1':2',1''-Terphenyl, 4-bromo-4'-(4-bromophenyl)-4''-methoxy-3'-phenyl-
CAS No:137839-66-8
MF:C31H22Br2O
MW:570.31378698349
CID:1246292
PubChem ID:71341761
Update Time:2025-04-20

1,1':2',1''-Terphenyl, 4-bromo-4'-(4-bromophenyl)-4''-methoxy-3'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1':2',1''-Terphenyl, 4-bromo-4'-(4-bromophenyl)-4''-methoxy-3'-phenyl-
    • 1,4-bis(4-bromophenyl)-2-(4-methoxyphenyl)-3-phenylbenzene
    • 137839-66-8
    • DTXSID70768625
    • Inchi: 1S/C31H22Br2O/c1-34-27-17-11-24(12-18-27)31-29(22-9-15-26(33)16-10-22)20-19-28(21-7-13-25(32)14-8-21)30(31)23-5-3-2-4-6-23/h2-20H,1H3
    • InChI Key: VHBDOHUJNYKICP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=CC=C(C2C=CC(=CC=2)Br)C(C2C=CC=CC=2)=C1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 568.00376
  • Monoisotopic Mass: 568.00374g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 5
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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